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Compound of Interest

Compound Name: Nemalite

Cat. No.: B7801135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties and experimental

protocols for utilizing nemalite, a fibrous form of brucite (magnesium hydroxide), as a

reinforcement in cementitious composites.

Introduction
Nemalite is a naturally occurring mineral fiber that has shown promise as a reinforcement

material in cement-based composites. Its inherent alkaline stability makes it highly compatible

with the high-pH environment of Portland cement paste.[1] The incorporation of nemalite fibers

can significantly enhance the mechanical properties of cementitious materials, offering

improvements in strength and toughness.[1][2]

Data Presentation: Mechanical Properties
The addition of nemalite fibers to cementitious matrices has been shown to improve key

mechanical properties. The following tables summarize the quantitative data from experimental

studies.

Table 1: Effect of Nemalite (Brucite) Fiber on Cement Mortar Properties
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Fiber Content
(wt. % of
concrete)

Curing Time
(days)

Compressive
Strength
Improvement
(%)

Flexural
Strength
Improvement
(%)

Reference

0.5 7 ~10 ~38 [1]

0.5 28 ~13 ~41 [1]

Table 2: Influence of Nemalite (Brucite) Fiber on Cement-Based Composite Strength

Property
Strength
Improvement (%)

Notes Reference

Tensile Strength 136
Significant increase

observed.
[2]

Flexural Strength 73 - [2]

Note: The performance of nemalite fiber reinforcement is dependent on factors such as fiber

dispersion, aspect ratio, and the use of water-reducing admixtures.[1][3]

Experimental Protocols
The following protocols are based on ASTM standards and are recommended for the

preparation and testing of nemalite-reinforced cementitious composites.

Materials and Equipment
Portland Cement

Fine Aggregate (Sand)

Nemalite (Brucite) Fibers

Water
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High-Range Water Reducer (Superplasticizer) - recommended for improved fiber

dispersion[1]

Mechanical Mixer

Specimen Molds (cubes and prisms)

Tamping Rod

Universal Testing Machine

Protocol for Specimen Preparation (Adapted from ASTM
C192)

Material Conditioning: Bring all materials to room temperature (20-25°C) before mixing.

Mixing Procedure: a. Add the fine aggregate and a portion of the mixing water to the mixer.

b. Start the mixer and slowly add the Portland cement. c. Disperse the nemalite fibers into

the remaining mixing water, optionally with a high-range water reducer to ensure uniform

distribution and prevent clumping.[1] d. Slowly add the fiber-water suspension to the mortar

mixture. e. Mix for 3 minutes, followed by a 2-minute rest, and then a final 2 minutes of

mixing.

Casting Specimens: a. Place the mortar into the molds in layers. b. Compact each layer

using a tamping rod. c. Strike off the excess mortar and smooth the surface.

Curing: a. Store the molded specimens in a moist room or covered with a plastic sheet for

the first 24 hours. b. Demold the specimens and submerge them in lime-saturated water until

the time of testing.

Protocol for Compressive Strength Testing (Adapted
from ASTM C109)

Specimen: Use 50 mm (2-inch) cube specimens.

Procedure: a. Remove the specimens from the curing tank and wipe the surface dry. b. Place

the specimen in the universal testing machine. c. Apply a compressive load at a controlled
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rate until the specimen fails. d. Record the maximum load.

Calculation: Calculate the compressive strength by dividing the maximum load by the cross-

sectional area of the cube.

Protocol for Flexural Strength Testing (Adapted from
ASTM C348)

Specimen: Use 40 x 40 x 160 mm prism specimens.

Procedure: a. Remove the specimens from the curing tank and wipe them dry. b. Place the

prism in the flexural testing apparatus with the load applied at the center point. c. Apply the

load at a constant rate until the prism fractures. d. Record the maximum applied load.

Calculation: Calculate the flexural strength (modulus of rupture) based on the maximum load

and the dimensions of the prism.

Reinforcement Mechanism and Interaction Pathway
The effectiveness of nemalite fibers in reinforcing cementitious composites stems from a

combination of physical and chemical interactions at the fiber-matrix interface.
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Nemalite Reinforcement Workflow in Cement Composites

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b7801135?utm_src=pdf-body
https://www.benchchem.com/product/b7801135?utm_src=pdf-body-img
https://www.benchchem.com/product/b7801135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The diagram above illustrates the key stages of nemalite fiber reinforcement in a cementitious

matrix. Initially, the dispersion of nemalite fiber bundles is enhanced by the use of high-range

water reducers, which can lead to the separation of fibers down to the nanometer scale.[1]

During cement hydration, the chemically stable nemalite fibers develop a strong bond with the

surrounding cement paste due to their excellent compatibility in the high-alkaline environment.

[1] When the composite is subjected to stress, the high-tensile-strength fibers bridge any

microcracks that form, transferring the stress across the crack and preventing its propagation.

This crack-bridging mechanism is fundamental to the observed improvements in flexural

strength, tensile strength, and overall toughness of the composite material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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